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Compound of Interest

Compound Name: Dexamethasone-d5-1

Cat. No.: B12409345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for

Dexamethasone-d5, a deuterated analog of the potent synthetic glucocorticoid,

dexamethasone. This document is intended to assist researchers, scientists, and professionals

in drug development in sourcing high-quality Dexamethasone-d5 for various applications,

including its use as an internal standard in pharmacokinetic and metabolic studies. The guide

details product specifications from various suppliers, outlines a representative experimental

protocol for its use, and illustrates the core signaling pathway of its non-deuterated counterpart,

dexamethasone.

Introduction to Dexamethasone-d5
Dexamethasone-d5 is a stable isotope-labeled version of dexamethasone, where five hydrogen

atoms have been replaced by deuterium. This isotopic labeling makes it an ideal internal

standard for quantitative analysis by mass spectrometry, as it is chemically identical to

dexamethasone but can be distinguished by its higher mass.[1] Its primary application is in

liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods to accurately quantify

dexamethasone in biological matrices such as plasma, urine, and tissue homogenates.

Commercial Suppliers and Product Specifications
Several reputable chemical suppliers offer Dexamethasone-d5 for research and development

purposes. The following tables summarize the key quantitative data and product specifications
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from a selection of these suppliers.

Table 1: General Product Information

Supplier CAS Number Molecular Formula
Molecular Weight (
g/mol )

LGC Standards[2] 358731-91-6 C₂₂H₂₄D₅FO₅ 397.49

Santa Cruz

Biotechnology[3]
358731-91-6 C₂₂H₂₄D₅FO₅ 397.49

BOC Sciences[4] 358731-91-6 C₂₂H₂₄D₅FO₅ 397.49

MedChemExpress 358731-91-6 Not Specified Not Specified

Cayman Chemical Not Specified for d5 C₂₂H₂₅D₄FO₅ (for d4) 396.5 (for d4)

Toronto Research

Chemicals
358731-91-6 C₂₂H₂₄D₅FO₅ 397.49

Table 2: Purity and Isotopic Enrichment

Supplier Chemical Purity
Isotopic Purity /
Enrichment

Analysis Method

LGC Standards[2] >95% Not Specified HPLC

Santa Cruz

Biotechnology[3]
Not Specified Not Specified Not Specified

BOC Sciences[4] ≥95% ≥96% atom D Not Specified

MedChemExpress
99.86% (for non-

deuterated)
Not Specified LCMS

Cayman Chemical[5]
≥99% deuterated

forms (d₁-d₄) (for d4)
Not Specified Not Specified

Toronto Research

Chemicals[6]
98% 96.3% (d₅ = 85.11%)

¹H NMR, ¹⁹F NMR,

MS
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Table 3: Available Pack Sizes and Storage

Supplier Available Pack Sizes Storage Temperature

LGC Standards[7] 1 mg, 10 mg -20°C

Santa Cruz Biotechnology[3] Contact for availability Not Specified

BOC Sciences[4] Contact for availability Not Specified

MedChemExpress[8] 1 mg, 5 mg, 10 mg -20°C

Cayman Chemical[5]
500 µg, 1 mg, 5 mg, 10 mg (for

d4)
-20°C

Toronto Research

Chemicals[6]
Contact for availability -20°C Freezer

Experimental Protocol: Quantification of
Dexamethasone in Human Plasma using
Dexamethasone-d5 as an Internal Standard by LC-
MS/MS
This section outlines a representative methodology for the quantitative analysis of

dexamethasone in human plasma. This protocol is a synthesis of established methods and

should be optimized for specific laboratory conditions and instrumentation.

Materials and Reagents
Dexamethasone (analytical standard)

Dexamethasone-d5 (internal standard)

Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)
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Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

Preparation of Standard and Quality Control (QC)
Samples

Stock Solutions: Prepare stock solutions of dexamethasone and Dexamethasone-d5 in

methanol at a concentration of 1 mg/mL.

Working Standard Solutions: Serially dilute the dexamethasone stock solution with a 50:50

methanol/water mixture to prepare working standard solutions for the calibration curve.

Internal Standard Working Solution: Dilute the Dexamethasone-d5 stock solution with a

50:50 methanol/water mixture to a final concentration of 100 ng/mL.

Calibration Curve and QC Samples: Spike blank human plasma with the appropriate working

standard solutions to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL) and

QC samples at low, medium, and high concentrations.

Sample Preparation (Protein Precipitation & SPE)
To 100 µL of plasma sample (standard, QC, or unknown), add 20 µL of the Dexamethasone-

d5 internal standard working solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

The supernatant can be directly injected or further purified using Solid Phase Extraction

(SPE) for cleaner samples. For SPE, condition the cartridge with methanol followed by water.

Load the supernatant, wash with a low-organic solvent mixture, and elute with a high-organic

solvent mixture.

Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL

of the mobile phase.
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LC-MS/MS Conditions
LC Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate dexamethasone from endogenous plasma

components.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Positive electrospray ionization (ESI+)

MRM Transitions:

Dexamethasone: Precursor ion (m/z) -> Product ion (m/z) (e.g., 393.2 -> 373.2)

Dexamethasone-d5: Precursor ion (m/z) -> Product ion (m/z) (e.g., 398.2 -> 378.2)

Data Analysis
Quantify dexamethasone in the unknown samples by calculating the peak area ratio of the

analyte to the internal standard and comparing it to the calibration curve.

Dexamethasone Signaling Pathway
Dexamethasone exerts its effects by binding to the glucocorticoid receptor (GR), which is

primarily located in the cytoplasm in an inactive complex with heat shock proteins (HSPs).

Upon ligand binding, the receptor undergoes a conformational change, dissociates from the

HSPs, and translocates to the nucleus. In the nucleus, the activated GR dimerizes and binds to

specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter

regions of target genes, leading to the transactivation or transrepression of gene expression.
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This modulation of gene expression underlies the anti-inflammatory, immunosuppressive, and

metabolic effects of dexamethasone.
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Caption: Dexamethasone signaling pathway via the glucocorticoid receptor.

Conclusion
Dexamethasone-d5 is an essential tool for researchers and drug developers requiring accurate

quantification of dexamethasone. This guide provides a starting point for sourcing this critical

reagent by summarizing the offerings of several key commercial suppliers. The provided

experimental protocol offers a robust framework for developing in-house analytical methods,

and the signaling pathway diagram illustrates the fundamental mechanism of action of

dexamethasone. It is recommended to contact individual suppliers directly for the most up-to-

date product specifications, pricing, and availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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